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Compound of Interest

Compound Name: Cetyl chloroformate

Cat. No.: B1294504 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information and troubleshooting advice for safely handling the hygroscopic reagent, Cetyl
chloroformate, in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is Cetyl Chloroformate and why is it
considered a hazardous substance?
Cetyl chloroformate (CAS No: 26272-90-2) is a specialized organic compound used as a

reagent in various chemical syntheses, including for active pharmaceutical ingredients (APIs),

agrochemicals, and polymer modification.[1] It is classified as hazardous due to its reactivity

and potential health effects. It is corrosive, can cause severe skin burns and eye damage, is

harmful if swallowed or inhaled, and may cause allergic reactions.[2]

Table 1: Physical and Chemical Properties of Cetyl Chloroformate
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Property Value

CAS Number 26272-90-2[2][3]

Molecular Formula C17H33ClO2[3][4]

Molecular Weight 304.9 g/mol [3][5]

Appearance
Colorless to yellowish liquid with a pungent

odor[6]

Melting Point 14 °C[7][8]

Boiling Point 367.1 ± 11.0 °C (Predicted)[8][9]

Density 0.923 g/mL at 25 °C (lit.)[3][8][9]

Key Characteristic
Hygroscopic; hydrolyzes in the presence of

water[2][6]

Q2: What does "hygroscopic" mean for Cetyl
Chloroformate and what happens if it's exposed to
moisture?
"Hygroscopic" means the material readily absorbs moisture from the atmosphere. When Cetyl
chloroformate comes into contact with water, it undergoes rapid hydrolysis (decomposition).

This reaction breaks down the compound into cetyl alcohol, carbon dioxide (CO2), and

corrosive hydrogen chloride (HCl) gas.[10] This degradation reduces the reagent's purity,

compromises experimental results, and creates a hazardous situation due to the release of HCl

gas and potential pressure buildup in sealed containers.[11]
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Caption: Hydrolysis pathway of Cetyl Chloroformate.

Q3: What are the primary health hazards associated with
Cetyl Chloroformate?
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Cetyl chloroformate is a corrosive and toxic substance.[2][5] Exposure can lead to severe

health effects. The associated hazards are summarized in the GHS classification table below.

Table 2: GHS Hazard Information for Cetyl Chloroformate

Pictogram GHS Code Hazard Statement

alt text GHS05
H314: Causes severe skin

burns and eye damage.[2]

alt text GHS07

H302: Harmful if swallowed.

[2]H317: May cause an allergic

skin reaction.[5]

alt text GHS06
H330 / H332: Fatal or harmful

if inhaled.[2][12]

Troubleshooting Guides
Handling and Storage
Problem: I opened a bottle of Cetyl Chloroformate and observed fumes, or the container

seems pressurized.

Cause: This is a strong indication that moisture has entered the container, causing the

reagent to decompose and release hydrogen chloride (HCl) and carbon dioxide (CO2) gas.

Solution:

Handle the container in a well-ventilated chemical fume hood.[12]

Wear appropriate Personal Protective Equipment (PPE), including acid-gas respiratory

protection, chemical-resistant gloves, and eye/face protection.[2]

Carefully and slowly vent the container by unscrewing the cap. Do not open it if it is

bulging severely.
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The quality of the reagent is likely compromised. It is recommended to dispose of it

according to your institution's hazardous waste guidelines.[2]

To prevent this, always store Cetyl chloroformate in a cool, dry, well-ventilated area,

under an inert gas like nitrogen or argon, with the container cap tightly sealed.[2][13][14]

Table 3: Recommended Personal Protective Equipment (PPE)

Situation Equipment
Recommended
Specification

General Handling / Aliquoting Eye Protection
Safety glasses with side

shields or chemical goggles.[2]

Hand Protection

Chemical-resistant gloves

(e.g., satisfying EU Directive

89/686/EEC and EN374).[2]

Skin Protection Lab coat, closed-toe shoes.

Respiratory
Work in a certified chemical

fume hood.[12]

Handling Large Quantities or

Spills
Eye Protection Full-face visor.[2]

Respiratory

For low-level exposures, a P95

(US) or P1 (EU) respirator. For

higher levels, an OV/AG/P99

(US) or ABE1P3D (EU)

respirator is recommended.[2]

Skin Protection
Chemical-resistant apron or

suit.[2]

Experimental Protocols
Problem: My reaction yield is consistently low when using Cetyl Chloroformate.
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Possible Cause: The most likely cause is the degradation of the Cetyl chloroformate by

trace amounts of water in your reaction setup or solvents. The presence of HCl from

hydrolysis can also interfere with reaction pathways.

Solution & Experimental Protocol:

Ensure Anhydrous Conditions: Dry all glassware in an oven (e.g., >100°C) for several

hours and cool under a stream of inert gas (nitrogen or argon) or in a desiccator.

Use Anhydrous Solvents: Use freshly distilled or commercially available anhydrous

solvents.

Inert Atmosphere: Conduct the reaction under a positive pressure of an inert gas.

Reagent Transfer: Transfer Cetyl chloroformate and other moisture-sensitive reagents

using dry syringes or cannulas.

Include an HCl Scavenger: In reactions that are sensitive to acid, include a non-

nucleophilic base (e.g., triethylamine, pyridine) to neutralize the HCl produced during the

reaction.[15]
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Caption: Workflow for an anhydrous reaction.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1294504?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill and Waste Management
Problem: I have spilled a small amount (<100 mL) of Cetyl Chloroformate in the chemical

fume hood.

Solution: Follow these steps immediately. If the spill is large or outside of a containment

area, evacuate and call emergency services.[16]
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Caption: Logical workflow for spill response.

Detailed Spill Cleanup Protocol:
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Alert & Isolate: Alert others in the lab and restrict access to the area. Ensure the fume hood

sash is lowered.[17]

PPE: Wear the appropriate PPE as listed in Table 3 for spills.[18]

Contain & Absorb: Do not use water.[19] Cover the spill with an inert absorbent material like

sand, vermiculite, or commercial spill pillows, working from the outside edges inward to

prevent spreading.[2][18]

Collect: Carefully scoop the absorbed material using non-sparking tools into a clearly

labeled, compatible hazardous waste container.[2][20]

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

isopropanol or acetone, if compatible with surface materials), followed by soap and water,

ensuring all cleaning materials are also placed in the hazardous waste container.[17]

Dispose: Seal the waste container and arrange for disposal through your institution's

Environmental Health & Safety (EH&S) office.[2]

Q4: How should I dispose of unused Cetyl
Chloroformate and contaminated lab waste?
All waste containing Cetyl chloroformate, including empty containers, contaminated

absorbents, and PPE, must be treated as hazardous waste.[2]

Unused Reagent: Do not attempt to neutralize with water or pour down the drain.[2] Collect

in a designated, labeled hazardous waste container.

Contaminated Materials: Place all contaminated items (gloves, paper towels, absorbent) into

a sealed, labeled hazardous waste bag or container.[21]

Disposal: Follow all local, state, and national regulations for hazardous waste disposal.[2]

Contact your EH&S department for specific procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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